molecular formula C16H21N3O B4852031 N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide

Cat. No. B4852031
M. Wt: 271.36 g/mol
InChI Key: XCGSAWQCBYEXOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide, also known as CP-47,497, is a synthetic cannabinoid compound. It was first synthesized in the 1980s by Pfizer as part of their research into the endocannabinoid system. CP-47,497 is a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. It has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide is a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. The CB1 receptor is part of the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain, appetite, and mood. When this compound binds to the CB1 receptor, it activates a signaling cascade that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the endocannabinoid system is responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are both implicated in the development of various neurological disorders. It has also been shown to have analgesic effects, which make it a potential alternative to opioid-based painkillers. Additionally, this compound has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide has several advantages for use in lab experiments. It is a potent and selective agonist of the CB1 receptor, which makes it a useful tool for studying the endocannabinoid system. Additionally, its synthetic nature means that it can be easily produced in large quantities, which is important for conducting experiments. However, there are also limitations to using this compound in lab experiments. Its potency and selectivity mean that it may not accurately reflect the effects of natural cannabinoids. Additionally, its synthetic nature means that it may have different pharmacokinetic properties than natural cannabinoids.

Future Directions

There are several future directions for research on N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use as an alternative to opioid-based painkillers. Additionally, there is ongoing research into the pharmacokinetic properties of this compound and how they may affect its therapeutic potential. Finally, there is interest in developing more selective agonists of the CB1 receptor that may have fewer side effects than this compound.

Scientific Research Applications

N-(2-cyanophenyl)-2-(3,5-dimethyl-1-piperidinyl)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of various neurological disorders such as epilepsy, multiple sclerosis, and Parkinson's disease.

properties

IUPAC Name

N-(2-cyanophenyl)-2-(3,5-dimethylpiperidin-1-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O/c1-12-7-13(2)10-19(9-12)11-16(20)18-15-6-4-3-5-14(15)8-17/h3-6,12-13H,7,9-11H2,1-2H3,(H,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCGSAWQCBYEXOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CN(C1)CC(=O)NC2=CC=CC=C2C#N)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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